Cas no 877635-33-1 (6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate)

• Product Name: 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• CAS No: 877635-33-1
• MF: C₂₀H₁₈N₂O₄S
• MW: 382.432923793793
• CID: 6296674
• PubChem ID: 7217863
• Update Time: 2025-05-20

6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• [6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methylbenzoate
• F2510-0012
• SR-01000020306
• 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• SR-01000020306-1
• AKOS024654690
• 6-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• 877635-33-1

• Inchi： 1S/C20H18N2O4S/c1-12-4-6-15(7-5-12)19(24)26-18-10-25-16(9-17(18)23)11-27-20-21-13(2)8-14(3)22-20/h4-10H,11H2,1-3H3
• InChI Key： GHXJKDRFGPZLDR-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CC(C)=N1)CC1=CC(C(=CO1)OC(C1C=CC(C)=CC=1)=O)=O

Computed Properties

• Exact Mass: 382.09872823g/mol
• Monoisotopic Mass: 382.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate

Comprehensive Overview of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate (CAS No. 877635-33-1)

The compound 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate (CAS No. 877635-33-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the pyrimidine and pyran rings, make it a subject of interest for researchers exploring novel applications in drug development and functional materials. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate is its hybrid structure, which combines a 4,6-dimethylpyrimidin-2-yl moiety with a 4-oxo-4H-pyran-3-yl group. This combination is rare in naturally occurring compounds, making it a valuable target for synthetic chemists. The presence of the sulfanylmethyl linker further enhances its reactivity, enabling it to participate in a variety of chemical transformations. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In recent years, the demand for custom synthesis and high-purity compounds has surged, driven by advancements in precision medicine and nanotechnology. 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate fits into this trend as a candidate for tailored synthesis. Its CAS No. 877635-33-1 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Questions such as "What are the synthetic routes for 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate?" or "How stable is this compound under different conditions?" are common among chemists and formulators.

The compound's potential applications extend beyond traditional chemistry. With the growing interest in green chemistry and sustainable synthesis, researchers are investigating whether 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate can be synthesized using environmentally friendly methods. Catalytic processes, solvent-free reactions, and biocatalysis are some of the approaches being explored to reduce the environmental footprint of its production. This aligns with the broader industry shift toward eco-friendly chemicals and renewable resources, topics that dominate scientific discourse today.

Another area of interest is the compound's potential role in drug discovery. The pyrimidine and pyran scaffolds are known for their bioactivity, often serving as core structures in antiviral, antibacterial, and anticancer agents. While 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate itself may not be a drug candidate, its derivatives could exhibit promising pharmacological properties. This has led to increased scrutiny of its structure-activity relationships (SAR) and molecular docking studies, which are critical for rational drug design.

From a technical standpoint, the characterization of 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate involves advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are paramount for research and industrial applications. The compound's CAS No. 877635-33-1 serves as a unique identifier in these studies, ensuring accurate data retrieval and reproducibility.

In conclusion, 6-{(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate (CAS No. 877635-33-1) represents a fascinating intersection of chemistry, materials science, and pharmacology. Its multifaceted nature and adaptability to modern synthetic challenges make it a compound worth watching in the coming years. As research continues to uncover its full potential, it is likely to remain a topic of interest in both academic and industrial settings.